3-ethynyl-4-(trifluoromethyl)pyridine
Overview
Description
“3-ethynyl-4-(trifluoromethyl)pyridine” is a derivative of pyridine, a basic heterocyclic organic compound . It contains a trifluoromethyl group (CF3) and an ethynyl group (C≡CH) attached to the pyridine ring . The trifluoromethyl group is a key structural motif in active agrochemical and pharmaceutical ingredients .
Synthesis Analysis
The synthesis of “this compound” and its derivatives involves various methods. One common method involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine . Another method relies on the assembly of pyridine from a trifluoromethyl-containing building block . The exact synthesis process can vary depending on the desired target compound .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a fluorine atom and a pyridine in its structure . These distinctive physical-chemical properties are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .Chemical Reactions Analysis
The chemical reactions involving “this compound” are complex and can involve various intermediates . The reactions are generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine . The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are influenced by the presence of the trifluoromethyl and ethynyl groups . The exact properties can vary depending on the specific derivative and its structure .Mechanism of Action
The biological activities of “3-ethynyl-4-(trifluoromethyl)pyridine” derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety . These compounds have found applications in the agrochemical and pharmaceutical industries .
Safety and Hazards
“3-ethynyl-4-(trifluoromethyl)pyridine” is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It is classified as having skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-ethynyl-4-(trifluoromethyl)pyridine can be achieved through a multi-step process involving the introduction of the ethynyl and trifluoromethyl groups onto a pyridine ring.", "Starting Materials": [ "2,4-dichloropyridine", "acetylene", "copper(I) iodide", "copper(II) sulfate", "sodium iodide", "trifluoromethyl iodide", "potassium carbonate", "diethyl ether", "water", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "Step 1: Synthesis of 2,4-dichloro-3-(trifluoromethyl)pyridine by reacting 2,4-dichloropyridine with trifluoromethyl iodide in the presence of copper(I) iodide and potassium carbonate in diethyl ether.", "Step 2: Conversion of 2,4-dichloro-3-(trifluoromethyl)pyridine to 3-(trifluoromethyl)pyridine by reacting it with sodium iodide in acetone.", "Step 3: Synthesis of 3-ethynyl-4-(trifluoromethyl)pyridine by reacting 3-(trifluoromethyl)pyridine with acetylene in the presence of copper(II) sulfate and sodium hydroxide in water.", "Step 4: Purification of the final product by acidification with hydrochloric acid and recrystallization." ] } | |
CAS RN |
1402148-69-9 |
Molecular Formula |
C8H4F3N |
Molecular Weight |
171.1 |
Purity |
95 |
Origin of Product |
United States |
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